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1,3-Benzenediol,5-(1,1-dimethylheptyl)-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]- 1,3-Benzenediol,5-(1,1-dimethylheptyl)-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]- Anandamide membrane transport inhibitor (IC50 = 14 μM) that is relatively metabolically stable. Displays some affinity for CB2 receptors but has only weak affinity for CB1 receptors and has no activity at VR1 receptors or FAAH. Anticonvulsive in vivo following systemic administration.
Brand Name: Vulcanchem
CAS No.: 97452-63-6
VCID: VC0004363
InChI: InChI=1S/C25H38O2/c1-7-8-9-10-13-25(5,6)19-15-22(26)24(23(27)16-19)21-14-18(4)11-12-20(21)17(2)3/h14-16,20-21,26-27H,2,7-13H2,1,3-6H3/t20-,21+/m0/s1
SMILES: CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O
Molecular Formula: C25H38O2
Molecular Weight: 370.6 g/mol

1,3-Benzenediol,5-(1,1-dimethylheptyl)-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-

CAS No.: 97452-63-6

Cat. No.: VC0004363

Molecular Formula: C25H38O2

Molecular Weight: 370.6 g/mol

* For research use only. Not for human or veterinary use.

1,3-Benzenediol,5-(1,1-dimethylheptyl)-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]- - 97452-63-6

Specification

Description Anandamide membrane transport inhibitor (IC50 = 14 μM) that is relatively metabolically stable. Displays some affinity for CB2 receptors but has only weak affinity for CB1 receptors and has no activity at VR1 receptors or FAAH. Anticonvulsive in vivo following systemic administration.
CAS No. 97452-63-6
Molecular Formula C25H38O2
Molecular Weight 370.6 g/mol
IUPAC Name 5-(2-methyloctan-2-yl)-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]benzene-1,3-diol
Standard InChI InChI=1S/C25H38O2/c1-7-8-9-10-13-25(5,6)19-15-22(26)24(23(27)16-19)21-14-18(4)11-12-20(21)17(2)3/h14-16,20-21,26-27H,2,7-13H2,1,3-6H3/t20-,21+/m0/s1
Standard InChI Key MPJURNPNPDQYSY-LEWJYISDSA-N
Isomeric SMILES CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)[C@@H]2C=C(CC[C@H]2C(=C)C)C)O
SMILES CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O
Canonical SMILES CCCCCCC(C)(C)C1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)C)O

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